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Introduction

2-Oxoglutaric Acid (2-OG), also known as alpha-ketoglutarate (a-KG), is a crucial
intermediate metabolite in the tricarboxylic acid (TCA) cycle.[1][2][3] Beyond its central role in
cellular energy metabolism, 2-OG functions as a master regulator of gene expression by acting
as a key cofactor for a large family of Fe(ll)/2-OG-dependent dioxygenases.[4][5] These
enzymes play critical roles in various cellular processes, including epigenetic modifications,
hypoxia sensing, and collagen biosynthesis. This document provides a comprehensive guide
for researchers, scientists, and drug development professionals on designing and executing
experiments to study the effects of 2-OG on gene expression.

The primary mechanism by which 2-OG influences gene expression is through its role as a
substrate for enzymes that modify chromatin, such as the Ten-Eleven Translocation (TET)
family of DNA hydroxylases and the Jumonji C (JmjC) domain-containing histone
demethylases. TET enzymes catalyze the oxidation of 5-methylcytosine (5mC), initiating a DNA
demethylation pathway, while JmjC enzymes demethylate histones. Both processes are
fundamental in altering chromatin structure and regulating transcriptional activity.
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Consequently, fluctuations in intracellular 2-OG levels can directly impact the epigenetic
landscape and lead to widespread changes in gene expression.

Key Signaling Pathways Involving 2-Oxoglutaric
Acid

2-0OG is a central node in cellular signaling, influencing gene expression through several
interconnected pathways.

» Epigenetic Regulation via Dioxygenases: 2-OG is an essential cofactor for TET enzymes and
Jm|C histone demethylases. TET enzymes convert 5-methylcytosine (5mC) to 5-
hydroxymethylcytosine (5hmC), a key step in active DNA demethylation that is often
associated with increased gene expression. JmjC-domain-containing enzymes remove
methyl groups from histone proteins, which can either activate or repress gene transcription
depending on the specific histone residue.

o HIF-1a Signaling: Under normal oxygen levels (normoxia), prolyl hydroxylases (PHDSs),
which are also 2-OG-dependent dioxygenases, hydroxylate the alpha subunit of Hypoxia-
Inducible Factor 1 (HIF-1a), targeting it for degradation. During hypoxia, the lack of oxygen
limits PHD activity, stabilizing HIF-1a, which then translocates to the nucleus and activates
the transcription of genes involved in angiogenesis, glucose metabolism, and other adaptive
responses.

« mTOR Signaling: The mTOR (mechanistic target of rapamycin) pathway is a central
regulator of cell growth and metabolism. 2-OG has been shown to modulate mTOR
signaling. Some studies suggest that 2-OG can inhibit the mTOR pathway, mimicking a state
of dietary restriction and activating processes like autophagy. Conversely, other evidence
indicates that glutamine-derived 2-OG can activate mTORC1, promoting protein synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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